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Compound of Interest

Compound Name: Neoisoliquiritin

Cat. No.: B191949

For Researchers, Scientists, and Drug Development Professionals

Neoisoliquiritin and liquiritin are two prominent flavonoid glycosides derived from licorice root
(Glycyrrhiza species), a plant with a long history in traditional medicine. Both compounds have
garnered significant interest in the scientific community for their diverse pharmacological
activities. This guide provides an objective comparison of their biological effects, supported by
experimental data, to aid researchers in their exploration of these natural compounds for
therapeutic applications.

At a Glance: Key Biological Differences
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Biological Effect

Neoisoliquiritin

Liquiritin

Primary Focus of Research

Anti-cancer, particularly in

hormone-dependent cancers.

Anti-inflammatory and

neuroprotective effects.

Anti-inflammatory Mechanism

General anti-inflammatory

properties have been noted.[1]

Primarily acts by inhibiting the
NF-kB and JNK signaling
pathways.[2]

Antioxidant Activity

Possesses antioxidant

properties.

Exhibits significant antioxidant
and free radical-scavenging

activities.[3]

Anti-Cancer Activity

Demonstrates potent activity
against androgen receptor-

positive prostate cancer.[1][4]

Shows cytotoxic effects
against various cancer cell

lines, including lung cancer.[5]

[6]7]

Neuroprotection

Limited specific research

available.

Studied for its potential in
protecting against
neuroinflammatory and

neurodegenerative diseases.

Quantitative Comparison of Biological Activities

The following tables summarize the available quantitative data for the biological activities of

neoisoliquiritin and liquiritin. It is important to note that the data presented is compiled from

different studies and the experimental conditions may vary, which can influence the absolute

values. Therefore, a direct comparison of ICso values should be interpreted with caution.

Antioxidant Activity
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Compound Assay Test System ICso0 (UM) Reference
Data not
T available in
Neoisoliquiritin - - _ -
comparative
studies
o DPPH Radical
Liquiritin ) Cell-free >100 [3]
Scavenging
Anti-inflammatory Activity
Compound Assay Test System ICs0 (UM) Reference
Data not
o available in
Neoisoliquiritin - - _ -
comparative
studies
Nitric Oxide (NO)  LPS-stimulated
Liquiritin Production BV2 microglia ~50 [3]
Inhibition cells
Compound Cell Line Cancer Type ICs0 (UM) Reference
Neoisoliquiritin LNCaP Prostate Cancer ~20 (at 72h) [1]
Liquiritin (in Non-small cell Not individually
A549 [51[6]

combination)

lung cancer

determined

Signaling Pathways and Mechanisms of Action

Neoisoliquiritin and liquiritin exert their biological effects through distinct signaling pathways.

Neoisoliquiritin: Targeting the Androgen Receptor in

Prostate Cancer
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Neoisoliquiritin has been shown to suppress the proliferation of androgen-dependent prostate
cancer cells by negatively regulating the androgen receptor (AR) signaling pathway.[1][4] This
involves inhibiting the expression and transcriptional activity of the AR, leading to cell cycle
arrest at the GO/G1 phase.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b191949?utm_src=pdf-body-img
https://www.benchchem.com/product/b191949?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/349343518_Neoisoliquiritin_exerts_tumor_suppressive_effects_on_prostate_cancer_by_repressing_androgen_receptor_activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC10068703/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10068703/
https://www.researchgate.net/publication/281819952_Anti-Inflammatory_Activities_of_Licorice_Extract_and_Its_Active_Compounds_Glycyrrhizic_Acid_Liquiritin_and_Liquiritigenin_in_BV2_Cells_and_Mice_Liver
https://pubmed.ncbi.nlm.nih.gov/33676083/
https://pubmed.ncbi.nlm.nih.gov/33676083/
https://pubmed.ncbi.nlm.nih.gov/24247527/
https://pubmed.ncbi.nlm.nih.gov/24247527/
https://pubmed.ncbi.nlm.nih.gov/24247527/
https://www.researchgate.net/publication/258700902_Combination_of_liquiritin_isoliquiritin_and_isoliquirigenin_induce_apoptotic_cell_death_through_upregulating_p53_and_p21_in_the_A549_non-small_cell_lung_cancer_cells
https://pubmed.ncbi.nlm.nih.gov/39162280/
https://pubmed.ncbi.nlm.nih.gov/39162280/
https://www.benchchem.com/product/b191949#neoisoliquiritin-vs-liquiritin-differences-in-biological-effects
https://www.benchchem.com/product/b191949#neoisoliquiritin-vs-liquiritin-differences-in-biological-effects
https://www.benchchem.com/product/b191949#neoisoliquiritin-vs-liquiritin-differences-in-biological-effects
https://www.benchchem.com/product/b191949#neoisoliquiritin-vs-liquiritin-differences-in-biological-effects
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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